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Compound of Interest

Compound Name: 3-Chlorophenyl boronic acid

Cat. No.: B1630686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 3-chlorophenylboronic acid. Understanding these

parameters is critical for ensuring the compound's integrity, which is paramount in its

applications in organic synthesis, medicinal chemistry, and materials science. This guide

synthesizes information from technical data sheets and the broader scientific literature on

arylboronic acids to provide best practices for handling and storage.

Physicochemical Properties
A summary of the key physicochemical properties of 3-chlorophenylboronic acid is presented in

Table 1.

Table 1: Physicochemical Properties of 3-Chlorophenylboronic Acid
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Property Value Source(s)

Synonyms
3-Chlorobenzeneboronic acid,

m-Chlorobenzeneboronic acid
[1][2]

CAS Number 63503-60-6 [1][2][3]

Molecular Formula C₆H₆BClO₂ [1][3]

Molecular Weight 156.37 g/mol [2][4]

Appearance
White to off-white powder or

crystals
[1][2]

Melting Point 185 - 189 °C [1][4]

Solubility

Slightly soluble in water.

Soluble in ether,

tetrahydrofuran, dimethyl

sulfoxide, dimethylformamide,

and methanol.

[5]

Chemical Stability and Degradation Pathways
3-Chlorophenylboronic acid is generally described as stable under recommended storage

conditions. However, like other arylboronic acids, it is susceptible to degradation through

several pathways, primarily protodeboronation and oxidation.

Protodeboronation: This is a significant degradation pathway for arylboronic acids, involving the

cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This

process is often catalyzed by moisture and can be accelerated by acidic or basic conditions.

Studies on various arylboronic acids have shown that the rate of protodeboronation is

influenced by the electronic nature of the substituents on the aromatic ring.

Oxidation: The boron-carbon bond in boronic acids is also susceptible to oxidation, which can

lead to the formation of phenols and boric acid. This process can be initiated by atmospheric

oxygen and may be accelerated by light and the presence of oxidizing agents.
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The following diagram illustrates the key factors influencing the stability of 3-

chlorophenylboronic acid.
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Caption: Factors influencing the stability of 3-Chlorophenylboronic acid.

Recommended Storage Conditions
To minimize degradation and ensure the long-term integrity of 3-chlorophenylboronic acid,

specific storage conditions are recommended. These recommendations are summarized from

various suppliers and safety data sheets in Table 2.

Table 2: Summary of Recommended Storage Conditions for 3-Chlorophenylboronic Acid
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Condition Recommendation Rationale Source(s)

Temperature

Store at room

temperature, or

refrigerated (2-8 °C).

Some suppliers

recommend <15°C.

Lower temperatures

slow down the rate of

potential degradation

reactions.

[1][2][3]

Atmosphere

Keep container tightly

closed. Some sources

recommend storing

under an inert

atmosphere (e.g.,

argon or nitrogen).

Minimizes exposure to

moisture and

atmospheric oxygen,

which can promote

hydrolysis,

protodeboronation,

and oxidation.

[3]

Light Store in a dark place.

Protects the

compound from

potential

photodegradation.

[2]

Moisture

Keep in a dry place.

The compound can be

hygroscopic.

Prevents hydrolysis of

the boronic acid and

the formation of

boroxines

(anhydrides), and

minimizes water-

catalyzed

protodeboronation.

[3]

Incompatible Materials

Avoid strong oxidizing

agents, strong acids,

and strong bases.

These materials can

react with and

degrade 3-

chlorophenylboronic

acid.

[3][6][7]

Experimental Protocols for Stability Assessment
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While specific, detailed stability studies for 3-chlorophenylboronic acid are not readily available

in the public domain, a general approach to assessing its stability can be outlined based on

established methodologies for pharmaceutical compounds and related boronic acids.

Forced Degradation Study
A forced degradation (or stress testing) study is essential to identify potential degradation

products and pathways.

Objective: To evaluate the stability of 3-chlorophenylboronic acid under various stress

conditions.

Methodology:

Sample Preparation: Prepare solutions of 3-chlorophenylboronic acid in a suitable solvent

(e.g., acetonitrile/water).

Stress Conditions: Expose the samples to a range of conditions, including:

Acidic: 0.1 M HCl at a specified temperature (e.g., 60 °C) for a defined period.

Basic: 0.1 M NaOH at a specified temperature (e.g., 60 °C) for a defined period.

Oxidative: 3% H₂O₂ at room temperature for a defined period.

Thermal: Heat the solid compound at a high temperature (e.g., 105 °C) for a defined

period.

Photolytic: Expose the solution and solid compound to a light source according to ICH

Q1B guidelines.

Analysis: At specified time points, analyze the stressed samples using a stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or Mass Spectrometry (MS).

Data Evaluation: Compare the chromatograms of the stressed samples to that of an

unstressed control to identify and quantify any degradation products.
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Long-Term Stability Study
Objective: To determine the shelf-life of 3-chlorophenylboronic acid under recommended

storage conditions.

Methodology:

Sample Storage: Store multiple batches of 3-chlorophenylboronic acid in its intended

container-closure system under the recommended long-term storage conditions (e.g., 2-8 °C

or room temperature in a dry, dark environment).

Testing Intervals: At predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months),

withdraw samples for analysis.

Analysis: Analyze the samples for appearance, purity (using a validated HPLC method), and

any other relevant quality attributes.

Data Analysis: Evaluate the data for any trends in degradation or changes in physical

properties over time to establish a re-test period or shelf-life.

The following diagram illustrates a general workflow for a stability testing program.
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Caption: General workflow for a stability testing program.

Conclusion
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3-Chlorophenylboronic acid is a valuable reagent that is stable under the proper conditions.

Adherence to the recommended storage guidelines—specifically, keeping the compound in a

cool, dry, dark place with the container tightly sealed—is crucial for maintaining its quality and

ensuring the reliability of experimental results. For applications in drug development and other

regulated fields, conducting formal stability studies is recommended to establish a definitive

shelf-life and to fully characterize its degradation profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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